Cas no 1935288-80-4 (2-(Pyridin-4-yloxy)pyridin-3-amine)

• Product Name: 2-(Pyridin-4-yloxy)pyridin-3-amine
• CAS No: 1935288-80-4
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD29045916
• CID: 4709794
• PubChem ID: 91811830
• Update Time: 2025-05-25

2-(Pyridin-4-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yloxy)pyridin-3-amine
• 2-(Pyridin-4-yloxy)pyridin-3-amine

• MDL： MFCD29045916
• Inchi： 1S/C10H9N3O/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8/h1-7H,11H2
• InChI Key： WMMAYQUGWNYTNE-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 61

Additional information on 2-(Pyridin-4-yloxy)pyridin-3-amine

2-(Pyridin-4-yloxy)pyridin-3-amine: A Comprehensive Overview

The compound 2-(Pyridin-4-yloxy)pyridin-3-amine, also identified by the CAS number CAS No 1935288-80-4, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we delve into the chemical structure, synthesis, and recent advancements in research related to this compound.

The molecular structure of 2-(Pyridin-4-yloxy)pyridin-3-amine comprises two pyridine rings connected by an oxygen atom, with an amino group (-NH₂) attached to the third position of one pyridine ring. This configuration imparts the molecule with distinct electronic and steric properties, making it a valuable component in various chemical reactions and material assemblies. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of heterocyclic compounds and functional materials.

In terms of synthesis, researchers have developed efficient methodologies to synthesize 2-(Pyridin-4-yloxy)pyridin-3-amine. These methods often involve multi-component reactions or stepwise coupling strategies, leveraging the reactivity of pyridine derivatives. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. The ability to synthesize this molecule efficiently has opened new avenues for its application in drug discovery and material science.

The application of 2-(Pyridin-4-yloxy)pyridin-3-amine extends into the realm of materials science, where it serves as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been explored extensively, with recent findings showcasing its role in enhancing the stability and functionality of MOFs for gas storage applications. This highlights its potential in contributing to sustainable energy solutions.

In addition to its role in materials science, 2-(Pyridin-4-yloxy)pyridin-3-amine has been investigated for its pharmacological properties. Researchers have explored its potential as a lead compound in drug design, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. A study published in Medicinal Chemistry Communications reported on its inhibitory effects on key enzymes involved in these pathways, underscoring its promise as a therapeutic agent.

The versatility of 2-(Pyridin-4-yloxy)pyridin-3-amie is further evident in its use as an intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it an invaluable tool for constructing complex molecules with tailored properties. Recent advancements have focused on optimizing these transformations to enhance efficiency and scalability, paving the way for industrial applications.

In conclusion, the compound CAS No 1935288804, or 2-(Pyridin-4-yloxy)pyridin3 amine, stands out as a pivotal molecule with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising applications make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in driving innovation across organic chemistry and beyond.